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Compound of Interest

Compound Name: 16-Oxoprometaphanine

Cat. No.: B12324077

An In-depth Technical Guide to 16-
Oxoprometaphanine

Introduction

16-Oxoprometaphanine is a chemical compound with the CAS number 58738-31-1 and the
molecular formula C20H23NO6[1]. Despite its identification, publicly available scientific
literature and databases contain limited information regarding its specific physical and chemical
properties, synthesis, reactivity, and biological activity. This guide aims to consolidate the
known information and provide a framework for future research. Due to the scarcity of detailed
experimental data, this document will focus on the foundational information available and
highlight areas where further investigation is required.

Chemical and Physical Properties

Quantitative data on the physical and chemical properties of 16-Oxoprometaphanine are not
well-documented in publicly accessible resources. The table below summarizes the available
information.
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Property Value Source
CAS Number 58738-31-1 [1]
Molecular Formula C20H23NO6 [1]
Molecular Weight 389.40 g/mol Calculated

Synthesis and Reactivity

Detailed, peer-reviewed synthesis protocols for 16-Oxoprometaphanine are not readily
available. General synthetic strategies for related morphinan alkaloids may offer potential
routes for its preparation, but specific reaction conditions, yields, and purification methods have
not been published.

Information regarding the chemical reactivity of 16-Oxoprometaphanine, including its stability,
degradation pathways, and compatibility with other chemical agents, is currently unavailable.

Spectroscopic Data

No experimental spectroscopic data, such as Nuclear Magnetic Resonance (NMR), Infrared
(IR), or Mass Spectrometry (MS) spectra for 16-Oxoprometaphanine, have been published.
Such data would be crucial for the unambiguous identification and characterization of the
compound.

Biological Activity and Signaling Pathways

There is no published research detailing the biological activities of 16-Oxoprometaphanine.
Consequently, no associated signaling pathways have been identified or characterized.

Experimental Protocols

Given the lack of published research, there are no established experimental protocols for the
analysis, handling, or biological testing of 16-Oxoprometaphanine.

Future Research Directions
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The significant gaps in the knowledge surrounding 16-Oxoprometaphanine present numerous
opportunities for future research. A logical workflow for future investigation is proposed below.
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Caption: Proposed workflow for the synthesis, characterization, and biological evaluation of 16-
Oxoprometaphanine.

Conclusion

16-Oxoprometaphanine remains a largely uncharacterized molecule. The foundational data
presented here, limited to its molecular formula and CAS number, underscores the need for
comprehensive chemical and biological investigation. The proposed research workflow
provides a roadmap for future studies that could uncover the properties and potential
applications of this compound, thereby contributing to the fields of chemistry and
pharmacology. Researchers are encouraged to undertake these studies to fill the existing
knowledge void.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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